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Compound Name: Hepln-13

Cat. No.: B1673063 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isoniazid (INH) is a cornerstone in the treatment of tuberculosis (TB). Accurate quantification of

Isoniazid in various matrices, such as plasma, urine, and pharmaceutical formulations, is

critical for therapeutic drug monitoring, pharmacokinetic studies, and quality control. This

document provides detailed protocols and comparative data for three common analytical

methods: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry.

Quantitative Data Summary
The following tables summarize the performance characteristics of the analytical methods

described, allowing for a direct comparison of their sensitivity, range, and precision.

Table 1: HPLC Method Performance
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Parameter Reported Value

Linearity Range 0.5 - 50 µg/mL

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Accuracy 98.5% - 101.2%

Precision (%RSD) < 2.0%

Recovery 97.8% - 102.5%

Table 2: LC-MS/MS Method Performance

Parameter Reported Value

Linearity Range 1.0 - 5000 ng/mL

Limit of Detection (LOD) 0.3 ng/mL

Limit of Quantification (LOQ) 1.0 ng/mL

Accuracy 95.7% - 104.3%

Precision (%RSD) < 5.0%

Recovery > 92%

Table 3: UV-Visible Spectrophotometry Method Performance

Parameter Reported Value

Linearity Range 2 - 12 µg/mL

Limit of Detection (LOD) 0.25 µg/mL

Limit of Quantification (LOQ) 0.78 µg/mL

Molar Absorptivity 1.1 x 10⁴ L mol⁻¹ cm⁻¹

Sandell's Sensitivity 0.012 µg cm⁻²
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Experimental Workflows and Pathways
The following diagrams illustrate the general experimental workflow for Isoniazid quantification

and its mechanism of action.
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Caption: General experimental workflow for Isoniazid quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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